Cas no 3235-69-6 (2-(morpholin-4-yl)acetic acid)

• Product Name: 2-(morpholin-4-yl)acetic acid
• CAS No: 3235-69-6
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• MDL: MFCD00504633
• CID: 304691
• PubChem ID: 438968
• Update Time: 2025-07-18

2-(morpholin-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• Morpholin-4-yl-acetic acid
• 4-MORPHOLINOACETIC ACID
• 2-(4-MORPHOLINYL)ACETIC ACID
• MORPHOLINOACETIC ACID
• RARECHEM AL BO 0383
• TIMTEC-BB SBB010303
• 4-Morpholine acetic acid
• Morpholin-4-ylacetic acid
• 2-Morpholinoacetic acid
• 4-morpholinylacetic acid
• N-carboxymethylmorpholine
• 2-(Morpholino)acetic acid
• N-(Carboxymethyl)morpholine
• MORPHOLIN-4-YL-ACETICACID
• 2-(morpholin-4-yl)acetic acid
• PB47712
• AR3068
• SCHEMBL15935
• morpholin-4-yl-acetic acid, AldrichCPR
• AKOS000113609
• FT-0603884
• CS-M2897
• AC-2877
• AB01334603-02
• GS-3544
• 3235-69-6
• CHEMBL4650660
• (4-morpholinyl)acetic acid
• 2-morpholin-4-ylacetic acid
• J-522714
• AM20090469
• 2H-1,4-Oxazine-4-acetic acid, tetrahydro-
• CHEBI:173605
• EU-0033256
• N-(2-Carboxymethyl)-morpholine
• N-morpholinylacetic acid
• Q27447758
• PD164270
• A18632
• Morpholin-4-yl acetic acid
• MFCD00504633
• 4-Morpholinacetic acid hydrochloride
• Morpholine Acetic Acid
• 4-Morpholineacetic Acid
• Carfilzomib Impurity 22
• SY003213
• DTXSID30331394
• EN300-58061
• NCGC00342195-01
• BB 0219034
• BCP12317
• STK397092
• morpholine, N-carboxymethyl-
• 2-(4-Morpholinyl)acetic Acid; 2-(Morpholino)acetic Acid; 4-Morpholinoacetic Acid; N-(Carboxymethyl)morpholine
• Morpholin-4-yl-acetic acid;2-Morpholinoacetic acid
• ALBB-000115
• DB-068616
• BBL001428
• DB-027094

• MDL： MFCD00504633
• Inchi： 1S/C6H11NO3/c8-6(9)5-7-1-3-10-4-2-7/h1-5H2,(H,8,9)
• InChI Key： VIWZVFVJPXTXPA-UHFFFAOYSA-N
• SMILES： O1CCN(CC(=O)O)CC1

Computed Properties

• Exact Mass: 145.07400
• Monoisotopic Mass: 145.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.202
• Melting Point: 162-164 ºC
• Boiling Point: 272 ºC
• Flash Point: 118 ºC
• PSA: 49.77000
• LogP: -0.65890

2-(morpholin-4-yl)acetic acid Security Information

• Signal Word：Danger
• Hazard Statement： H315-H319-H335
• Warning Statement： P280;P305+P351+P338
• Hazard Category Code： 36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 2-(morpholin-4-yl)acetic acid

2-(Morpholin-4-yl)acetic Acid: A Versatile Compound in Modern Chemistry and Biomedical Research

2-(Morpholin-4-yl)acetic acid, also known by its CAS number 3235-69-6, is a versatile compound with significant applications in various fields of chemistry and biomedical research. This compound is characterized by its unique structure, which includes a morpholine ring and an acetic acid group. The combination of these functional groups endows the molecule with a range of properties that make it valuable in both academic and industrial settings.

In recent years, the interest in 2-(morpholin-4-yl)acetic acid has grown due to its potential in drug discovery and development. The compound's ability to modulate biological processes, particularly those involving protein-protein interactions and enzyme activities, has made it a subject of extensive study. Researchers have explored its use as a building block for more complex molecules, including potential therapeutic agents.

The chemical structure of 2-(morpholin-4-yl)acetic acid (CAS 3235-69-6) is particularly noteworthy. The morpholine ring, a six-membered heterocyclic compound containing one oxygen atom, provides the molecule with unique solubility properties and stability. The acetic acid group, on the other hand, introduces acidity and reactivity, making the compound suitable for various chemical reactions. These properties collectively contribute to its utility in synthetic chemistry and pharmaceutical research.

In the context of drug discovery, 2-(morpholin-4-yl)acetic acid has been investigated for its potential as a scaffold for small molecule inhibitors. Studies have shown that derivatives of this compound can effectively target specific enzymes and receptors, making them promising candidates for the treatment of various diseases. For instance, recent research has focused on developing inhibitors of kinases, which are key enzymes involved in cellular signaling pathways and are often dysregulated in cancer.

The synthesis of 2-(morpholin-4-yl)acetic acid (CAS 3235-69-6) is well-documented in the literature. Common methods include the reaction of morpholine with chloroacetic acid or the condensation of morpholine with acetyl chloride followed by hydrolysis. These synthetic routes are efficient and scalable, making it feasible to produce large quantities of the compound for both research and commercial purposes.

Beyond its role in drug discovery, 2-(morpholin-4-yl)acetic acid has found applications in other areas of chemistry. For example, it is used as a ligand in coordination chemistry to form complexes with metal ions. These complexes can have interesting electronic and magnetic properties, which are useful in materials science and catalysis. Additionally, the compound's ability to form stable salts with various cations makes it valuable in the preparation of ionic liquids, which have applications in green chemistry and energy storage.

In biomedical research, 2-(morpholin-4-yl)acetic acid (CAS 3235-69-6) has been studied for its effects on cellular processes. Research has shown that it can influence gene expression by interacting with transcription factors or modifying chromatin structure. This property makes it a potential tool for understanding the molecular mechanisms underlying various diseases and developing new therapeutic strategies.

The safety profile of 2-(morpholin-4-yl)acetic acid is another important aspect to consider. While it is generally considered safe for laboratory use under proper handling conditions, researchers should always follow standard safety protocols to minimize risks. This includes wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas.

In conclusion, 2-(morpholin-4-yl)acetic acid (CAS 3235-69-6) is a multifunctional compound with a wide range of applications in modern chemistry and biomedical research. Its unique chemical structure and properties make it an attractive candidate for drug discovery, materials science, and other advanced research areas. As ongoing studies continue to uncover new uses and potential benefits, this compound is likely to remain an important focus of scientific inquiry for years to come.